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The table below summarizes the key characteristics of Capzimin:

Property Description

Molecular
Target

Proteasome isopeptidase Rpn11 (PSMD14), a zinc-dependent metalloprotease of

the 19S regulatory particle [1] [2].

Mechanism of
Action

Uncompetitive inhibitor that binds the catalytic zinc ion in Rpn11, specifically

inhibiting its deubiquitinase activity and blocking substrate degradation after the
proteasome engages with it [1] [2].

Key Molecule Derivative of the hit compound Quinoline-8-thiol (8TQ); research code is 3027 [1]
[3].

Specificity Exhibits high selectivity: >80-fold for Rpn11 over the related JAMM protease Csn5,
and >100-fold preference over various other metalloenzymes like HDAC6 and MMP2

[1].

Cellular Effect Stabilizes polyubiquitinated proteins, induces the unfolded protein response (UPR),

and triggers apoptosis, effectively blocking cancer cell proliferation [1] [2].

Capzimin's mechanism is distinct from classical proteasome inhibitors like bortezomib. While bortezomib

targets the proteolytic 20S core particle, Capzimin inhibits Rpn11 in the 19S regulatory particle. Rpn11

removes ubiquitin chains from substrates immediately before their translocation into the 20S core for
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degradation. By inhibiting this "deubiquitination gatekeeper," Capzimin effectively blocks the degradation

of proteins that the cell has already marked for disposal.

The following diagram illustrates this unique mechanism of action and its functional consequences:
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Key Experimental Data and Protocols
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Capzimin demonstrates potent anti-proliferative activity across a range of cancer cell lines, as shown in the

table below:

Cell Line Cancer Type Assay / Effect
Value (IC₅₀ or
GI₅₀)

HeLa Cervical Cancer Inhibition of DUB activity (UbG76V-GFP
degradation) [3]

0.6 µM

SR Leukemia (Multi-drug
Resistant)

Anti-proliferative activity (72 hrs) [1] [3] 0.67 µM (GI₅₀)

K562 Chronic Myeloid
Leukemia

Anti-proliferative activity (72 hrs) [1] [3] 1.0 µM (GI₅₀)

NCI-
H460

Non-Small Cell Lung
Cancer

Anti-proliferative activity (72 hrs) [1] [3] 0.7 µM (GI₅₀)

MCF7 Breast Cancer Anti-proliferative activity (72 hrs) [1] [3] 1.0 µM (GI₅₀)

A549 Lung Cancer Anti-proliferative activity (72 hrs) [3] 3.8 µM (IC₅₀)

HEK-
293T

Embryonic Kidney Anti-proliferative activity (72 hrs) [3] 2.1 µM (IC₅₀)

Key experimental methodologies used to characterize Capzimin include:

Primary High-Throughput Screening (HTS) Assay: A fluorescence polarization assay was used

to discover and optimize Rpn11 inhibitors. The assay uses a substrate (Ub4-peptideOG) where
proteasome-mediated cleavage by Rpn11 releases a fluorescent peptide, causing a depolarization

signal. Inhibitors like Capzimin prevent this cleavage, maintaining high polarization [1].
Secondary Cellular Validation: Inhibition of proteasome function in cells is measured using a

UbG76V-GFP reporter. This engineered protein is constitutively degraded by the proteasome; when
proteasome function is inhibited (e.g., by Capzimin), GFP fluorescence accumulates and is easily

quantified [1] [3].
Specificity Profiling: Capzimin's selectivity was determined by testing its potency (IC₅₀) against

other JAMM family proteases (like BRCC36 and AMSH) and unrelated metalloenzymes (like HDAC6)
in dedicated biochemical assays [1].
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Anti-Proliferation and Apoptosis Assays: Standard assays such as the CellTiter-Glo
Luminescent Cell Viability Assay (to determine GI₅₀) and immunoblotting for markers like cleaved
caspase-3 and PARP are used to confirm cell death mechanisms [1] [3].

Research Applications and Therapeutic Potential

Capzimin's value extends beyond being a chemical probe, showing significant therapeutic potential.

Tool for Proteasome Biology: As a highly specific Rpn11 inhibitor, Capzimin is an invaluable
chemical tool for dissecting the roles of proteasomal deubiquitination in cellular processes, separate

from the proteolytic function of the 20S core [2].
Strategy Against Resistant Cancers: A key finding is Capzimin's ability to block proliferation of
cancer cells resistant to bortezomib, the first-in-class proteasome inhibitor [1]. This suggests its
mechanism can overcome common resistance pathways, offering a promising therapeutic alternative.

Broader Anti-Cancer Activity: Screening against the NCI-60 panel revealed a median GI₅₀ of 3.3
µM, with promising activity observed in both leukemia and solid tumor cell lines [1] [3].

Key Considerations for Researchers

For scientists planning to use Capzimin in their work, please note:

Usage Disclaimer: Commercial suppliers like MedChemExpress and InvivoChem explicitly state that
Capzimin is "For research use only. We do not sell to patients." [3] [4].

In Vitro Solubility: Capzimin is highly soluble in DMSO (≥ 55 mg/mL), which is suitable for in vitro
studies [3] [4].

In Vivo Formulation: For animal studies, it can be formulated in a solution of 10% DMSO + 40%
PEG300 + 5% Tween-80 + 45% Saline, sequentially added [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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